Cas no 2549004-15-9 (N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-N-methyl-1-phenylmethanesulfonylazetidin-3-amine)

• Product Name: N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-N-methyl-1-phenylmethanesulfonylazetidin-3-amine
• CAS No: 2549004-15-9
• MF: C₁₇H₂₃N₃O₂S₂
• MW: 365.513421297073
• CID: 5313338
• PubChem ID: 154882891
• Update Time: 2025-10-31

N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-N-methyl-1-phenylmethanesulfonylazetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N,2,4-Trimethyl-N-[1-[(phenylmethyl)sulfonyl]-3-azetidinyl]-5-thiazolemethanamine
• 2549004-15-9
• N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-N-methyl-1-phenylmethanesulfonylazetidin-3-amine
• F6788-9682
• AKOS040730142

• Inchi： 1S/C17H23N3O2S2/c1-13-17(23-14(2)18-13)11-19(3)16-9-20(10-16)24(21,22)12-15-7-5-4-6-8-15/h4-8,16H,9-12H2,1-3H3
• InChI Key： FZWHSJOCPJPBPU-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(N1CC(C1)N(C)CC1=C(C)N=C(C)S1)(=O)=O

Computed Properties

• Exact Mass: 365.12316933g/mol
• Monoisotopic Mass: 365.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.3±60.0 °C(Predicted)
• pka: 5.84±0.20(Predicted)

Additional information on N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-N-methyl-1-phenylmethanesulfonylazetidin-3-amine

N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-N-methyl-1-phenylmethanesulfonylazetidin-3-amine (CAS No. 2549004-15-9): A Comprehensive Overview

N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-N-methyl-1-phenylmethanesulfonylazetidin-3-amine (CAS No. 2549004-15-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The structure of N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-N-methyl-1-phenylmethanesulfonylazetidin-3-amine is composed of a thiazole ring, a methylated azetidine moiety, and a phenylsulfonyl group. These functional groups contribute to the compound's overall stability and reactivity, making it an interesting candidate for various pharmaceutical applications. The thiazole ring, in particular, is known for its bioactive properties and has been widely used in the design of drugs targeting various diseases.

Recent research has highlighted the potential of N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-N-methyl-1-phenylmethanesulfonylazetidin-3-amine as a modulator of specific biological pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain enzymes involved in inflammatory responses and cancer progression. One notable study published in the *Journal of Medicinal Chemistry* demonstrated that N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-N-methyl-1-phenylmethanesulfonylazetidin-3-amine exhibits potent anti-inflammatory effects by selectively inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In addition to its anti-inflammatory properties, N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-N-methyl-1-phenylmethanesulfonylazetidin-3-amnine has also shown promise in the field of oncology. Research conducted at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism behind this selective cytotoxicity is believed to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The pharmacokinetic properties of N-[(2,4-dimethyl)-1,3-thiazol-(5-y)lmethy]l-N-methyl-(1)-phenylmethanesulfonylazetidin-(3)-amine have also been extensively studied. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it a promising candidate for further development as a therapeutic agent.

Moreover, the synthesis of N-[(2,4-dimethyl)-1,3-thiazol-(5-y)lmethy]l-N-methyl-(1)-phenylmethanesulfonylazetidin-(3)-amine has been optimized to improve yield and purity. Various synthetic routes have been explored, with one notable method involving the reaction of 2,4-dimethylthiazole with an appropriate azetidine derivative followed by sulfonation with phenylmethyl sulfonyl chloride. This multi-step process has been refined to achieve high yields and purity levels suitable for pharmaceutical applications.

In conclusion, N-[(2,4-dimethyl)-1,3-thiazol-(5-y)lmethy]l-N-methyl-(1)-phenylmethanesulfonylazetidin-(3)-amine (CAS No. 2549004-15-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of inflammation and oncology. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.